N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-2-(4-methoxyphenyl)acetamide

• IUPAC Name: N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C20H20N2O2S/c1-13-4-7-16(10-14(13)2)18-12-25-20(21-18)22-19(23)11-15-5-8-17(24-3)9-6-15/h4-10,12H,11H2,1-3H3,(H,21,22,23)
• InChI Key: MJVCGSUIVFVHHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CSC(=N2)NC(=O)CC3=CC=C(C=C3)OC)C
• Molecular Formula: C20H20N2O2S
• Molecular Weight: 352.5 g/mol

Description

N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-2-(4-methoxyphenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential use in various fields of research. The compound is commonly referred to as DMMA and has been studied extensively for its biochemical and physiological effects.

Scientific Research Applications

Biological Effects of Acetamide Derivatives

The biological responses to acetamide derivatives, including compounds structurally related to N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-2-(4-methoxyphenyl)acetamide, show varying effects based on the chemical composition and usage of these compounds. This complexity necessitates separate consideration for each derivative to understand its unique biological consequences and potential applications in various fields (Kennedy, 2001).

Thiophene Analogues and Carcinogenicity

Thiophene analogues of certain carcinogens, closely related in structure to this compound, have been synthesized and evaluated for potential carcinogenicity. These studies offer insights into the chemical and biological behavior of such compounds and their ability to induce tumors, highlighting the importance of understanding the structural and functional nuances of these molecules (Ashby et al., 1978).

Degradation and Environmental Impact

Advanced oxidation processes (AOPs) are increasingly used to treat recalcitrance compounds like acetaminophen in the aqueous medium. The degradation pathways, by-products, and biotoxicity of these processes are crucial for understanding the environmental impact and the potential risks associated with the release of harmful by-products into the ecosystem. This research aligns with understanding the broader implications of compounds structurally similar to this compound (Qutob et al., 2022).

Synthetic Applications and Drug Design

The compound shares structural similarities with molecules used in drug design, particularly as EGFR inhibitors for treating non-small cell lung carcinoma (NSCLC). Research into molecular docking and drug design offers insight into the potential therapeutic applications of such compounds, providing a basis for further research and development in the field of medicine (Hidayat et al., 2022).